Cas no 1261767-71-8 (2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261767-71-8
• MF: C₁₄H₁₀F₃NO
• MW: 265.23051404953
• CID: 4982666
• Update Time: 2025-05-22

2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C14H10F3NO/c1-9-5-6-11(14(15,16)17)10(8-9)13(19)12-4-2-3-7-18-12/h2-8H,1H3
• InChI Key： WLFXZNQYVCQEFB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1C(C1C=CC=CN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine

Comprehensive Guide to 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261767-71-8): Properties, Applications, and Market Insights

2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine (CAS 1261767-71-8) is an advanced heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This trifluoromethyl-substituted benzoylpyridine derivative has garnered attention due to its unique structural features, including a pyridine ring and a benzoyl group modified with a methyl and a trifluoromethyl substituent. The presence of these functional groups enhances its reactivity and makes it a valuable intermediate in organic synthesis.

The compound's molecular formula is C₁₄H₁₀F₃NO, with a molecular weight of 265.23 g/mol. Its chemical structure combines aromatic and heteroaromatic moieties, which contribute to its stability and versatility. Researchers often explore 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine for its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The trifluoromethyl group is known to improve metabolic stability and bioavailability, making this compound particularly attractive for medicinal chemistry applications.

In recent years, the demand for fluorinated organic compounds like 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine has surged, driven by their importance in pharmaceutical intermediates and agrochemical formulations. The global market for fluorine-containing chemicals is projected to grow significantly, with this compound playing a potential role in innovative therapies and crop protection solutions. Its synthetic utility is further highlighted by its compatibility with various cross-coupling reactions, enabling the creation of diverse molecular architectures.

From a safety and handling perspective, 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine should be stored in a cool, dry place, away from incompatible materials. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when handling this chemical. Researchers frequently inquire about its solubility profile (typically soluble in organic solvents like DMSO and methanol) and storage conditions (recommended at 2-8°C for long-term stability).

The synthetic routes to 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine often involve Friedel-Crafts acylation or palladium-catalyzed coupling reactions. Recent advancements in green chemistry have led to more efficient production methods with reduced environmental impact. This aligns with current industry trends toward sustainable chemical synthesis, a topic of growing interest among researchers and manufacturers alike.

Analytical characterization of 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine typically includes NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's identity and quality, which are crucial for research applications. The melting point and boiling point data are also important physical properties frequently requested by users.

Looking ahead, 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine (CAS 1261767-71-8) is poised to play an increasingly important role in drug discovery pipelines and material science applications. Its combination of a pyridine core and fluorinated aromatic system offers unique opportunities for molecular design. As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, compounds with such specific structural features will likely remain in high demand.

For researchers working with 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine, understanding its structure-activity relationships and derivatization potential is key to unlocking its full potential. The compound's electronic properties, influenced by the electron-withdrawing trifluoromethyl group, make it particularly interesting for studying molecular interactions and binding affinities in biological systems.

In conclusion, 2-(5-Methyl-2-(trifluoromethyl)benzoyl)pyridine represents an important chemical building block with diverse applications across multiple scientific disciplines. Its CAS number 1261767-71-8 serves as a unique identifier for researchers sourcing this material. As synthetic methodologies advance and new applications emerge, this compound will likely continue to attract significant interest from both academic and industrial research communities.